Cas no 1804096-68-1 (3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1804096-68-1
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4792414
• Update Time: 2025-06-08

3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c1-5(14)9(12)6-2-7(10(13)15)4-8(11)3-6/h2-4,9H,1H3
• InChI Key： OMRJSHLGGWKWJX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride

Introduction to 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804096-68-1)

3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride, with the CAS number 1804096-68-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, chlorine, and carbonyl functionalities, which contribute to its reactivity and utility in synthetic pathways.

The molecular structure of 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride consists of a benzoyl chloride moiety attached to a substituted benzene ring. The presence of the bromine atom at the 3-position and the chloroacetyl group at the 5-position imparts specific reactivity and selectivity to this compound. These functional groups make it an attractive starting material for the synthesis of more complex molecules, particularly those with biological activity.

In the realm of pharmaceutical research, 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride has shown promise as an intermediate in the development of novel drugs. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows chemists to tailor its structure for specific therapeutic targets. Recent studies have explored its potential in the synthesis of anti-inflammatory agents, antiviral compounds, and anticancer drugs.

One notable application of 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride is in the field of materials science. Its reactivity with amines and alcohols makes it a valuable precursor for the synthesis of functionalized polymers and coatings. These materials can be designed to have enhanced properties such as improved adhesion, increased thermal stability, and better mechanical strength. For instance, researchers have used this compound to develop new types of adhesives and protective coatings that exhibit superior performance in harsh environments.

The synthetic versatility of 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride is further highlighted by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity or other desired properties. This method has been particularly useful in drug discovery programs where high-throughput screening is essential for identifying lead compounds.

In addition to its synthetic applications, 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride has been studied for its potential as a probe molecule in chemical biology. Its unique functional groups enable it to interact with specific biomolecules, making it a valuable tool for investigating protein-protein interactions and enzyme mechanisms. Researchers have utilized this compound to gain insights into the structural and functional aspects of various biological systems.

The safety and handling of 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride are important considerations for researchers working with this compound. As with many organic chlorides, it should be handled with care due to its potential reactivity with water and other nucleophiles. Proper personal protective equipment (PPE) should be worn at all times, and experiments should be conducted in well-ventilated areas or fume hoods.

In conclusion, 3-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804096-68-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an indispensable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.